FK1052 hydrochloride
FK1052 hydrochloride
FK1052 hydrochloride is a potent 5-HT3 and 5-HT4 receptor dual antagonist.
Brand Name:
Vulcanchem
CAS No.:
129299-81-6
VCID:
VC0007247
InChI:
InChI=1S/C18H19N3O.ClH/c1-11-14-5-3-4-6-17(14)21-16(11)8-7-13(18(21)22)9-15-12(2)19-10-20-15;/h3-6,10,13H,7-9H2,1-2H3,(H,19,20);1H
SMILES:
CC1=C2CCC(C(=O)N2C3=CC=CC=C13)CC4=C(NC=N4)C.Cl
Molecular Formula:
C₁₈H₂₀ClN₃O
Molecular Weight:
329.8 g/mol
FK1052 hydrochloride
CAS No.: 129299-81-6
Inhibitors
VCID: VC0007247
Molecular Formula: C₁₈H₂₀ClN₃O
Molecular Weight: 329.8 g/mol
| CAS No. | 129299-81-6 |
|---|---|
| Product Name | FK1052 hydrochloride |
| Molecular Formula | C₁₈H₂₀ClN₃O |
| Molecular Weight | 329.8 g/mol |
| IUPAC Name | 10-methyl-7-[(5-methyl-1H-imidazol-4-yl)methyl]-8,9-dihydro-7H-pyrido[1,2-a]indol-6-one;hydrochloride |
| Standard InChI | InChI=1S/C18H19N3O.ClH/c1-11-14-5-3-4-6-17(14)21-16(11)8-7-13(18(21)22)9-15-12(2)19-10-20-15;/h3-6,10,13H,7-9H2,1-2H3,(H,19,20);1H |
| Standard InChIKey | POKFYJWUPWZYQV-UHFFFAOYSA-N |
| SMILES | CC1=C2CCC(C(=O)N2C3=CC=CC=C13)CC4=C(NC=N4)C.Cl |
| Canonical SMILES | CC1=C2CCC(C(=O)N2C3=CC=CC=C13)CC4=C(NC=N4)C.Cl |
| Description | FK1052 hydrochloride is a potent 5-HT3 and 5-HT4 receptor dual antagonist. |
| Reference | [1]. Kadowaki M, et al. Effect of FK1052, a potent 5-hydroxytryptamine3 and 5-hydroxytryptamine4 receptor dual antagonist, on colonic function in vivo. J Pharmacol Exp Ther. 1993 Jul;266(1):74-80.[2]. Yamakuni H, et al. Probable involvement of the 5-hydroxytryptamine(4) receptor in methotrexate-induced delayed emesis in dogs. J Pharmacol Exp Ther. 2000 Mar;292(3):1002-7. |
| PubChem Compound | 9949384 |
| Last Modified | Nov 11 2021 |
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